Cas no 111031-08-4 (5-Hydroxy-clethodiM Sulfoxide)

5-Hydroxy-clethodiM Sulfoxide structure
5-Hydroxy-clethodiM Sulfoxide structure
Product Name:5-Hydroxy-clethodiM Sulfoxide
CAS No:111031-08-4
MF:C17H26ClNO5S
MW:391.910043239594
CID:1058660
Update Time:2023-11-19

5-Hydroxy-clethodiM Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-clethodim Sulfoxide
    • 5-Hydroxy-clethodim Sulfoxide Discontinued
    • 5-Hydroxy-clethodim Sulfoxide Discontinued
    • CID 137196056
    • 2-Cyclohexen-1-one, 2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-5-[2-(ethylsulfinyl)propyl]-3,5-dihydroxy-
    • Fruquintinib Impurity 10
    • 5-Hydroxy-clethodiM Sulfoxide
    • Inchi: 1S/C17H26ClNO5S/c1-4-13(19-24-8-6-7-18)16-14(20)10-17(22,11-15(16)21)9-12(3)25(23)5-2/h6-7,12,20,22H,4-5,8-11H2,1-3H3/b7-6+,19-13-
    • InChI Key: HCOUNBHCRODVOL-IWQANLMDSA-N
    • SMILES: Cl/C=C/CO/N=C(/CC)\C1C(CC(CC=1O)(CC(C)S(CC)=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 602
  • Topological Polar Surface Area: 115

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 581.4±60.0 °C(Predicted)
  • pka: 3.55±0.42(Predicted)

5-Hydroxy-clethodiM Sulfoxide Pricemore >>

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